Cas no 1210474-30-8 (N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(pyridin-4-ylsulfanyl)acetamide)

• Product Name: N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(pyridin-4-ylsulfanyl)acetamide
• CAS No: 1210474-30-8
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 5761283
• PubChem ID: 45511751
• Update Time: 2025-06-08

N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(pyridin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(pyridin-4-ylthio)acetamide
• N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(pyridin-4-ylsulfanyl)acetamide
• N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2-pyridin-4-ylsulfanylacetamide
• AKOS024652458
• F2493-3420
• 1210474-30-8

• Inchi： 1S/C15H13N3O3S/c19-15(10-22-12-3-5-16-6-4-12)17-9-11-8-14(21-18-11)13-2-1-7-20-13/h1-8H,9-10H2,(H,17,19)
• InChI Key： BZBVQIYAZNEZNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)CC(NCC1C=C(C2=CC=CO2)ON=1)=O

Computed Properties

• Exact Mass: 315.06776246g/mol
• Monoisotopic Mass: 315.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(pyridin-4-ylsulfanyl)acetamide

Comprehensive Overview of N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(pyridin-4-ylsulfanyl)acetamide (CAS No. 1210474-30-8)

The compound N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(pyridin-4-ylsulfanyl)acetamide (CAS No. 1210474-30-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a furan ring, an oxazole core, and a pyridine moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the prevalence of these targets in modern therapeutics.

In recent years, the demand for novel heterocyclic compounds like N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(pyridin-4-ylsulfanyl)acetamide has surged due to their versatility in drug design. The furan-2-yl and oxazol-3-yl groups are known to enhance binding affinity to biological targets, while the pyridin-4-ylsulfanyl moiety contributes to improved solubility and metabolic stability. These attributes align with current trends in small-molecule drug development, where optimizing pharmacokinetic properties is a top priority.

The synthesis of CAS No. 1210474-30-8 involves multi-step organic reactions, including cyclization and amide coupling, which are widely discussed in academic literature. Its molecular weight and logP value suggest favorable drug-likeness, a key consideration for researchers screening compounds in high-throughput assays. Additionally, its potential applications in cancer research and neurodegenerative diseases have sparked interest, as these areas dominate current biomedical inquiries.

From an industrial perspective, N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(pyridin-4-ylsulfanyl)acetamide is often explored in structure-activity relationship (SAR) studies. Computational modeling tools, such as molecular docking and QSAR, are frequently employed to predict its interactions with proteins like EGFR or JAK2, which are hot topics in precision medicine. This aligns with the growing emphasis on AI-driven drug discovery, where such compounds are virtual screened against vast target libraries.

Environmental and safety profiles of CAS No. 1210474-30-8 are also under scrutiny, as regulatory agencies prioritize green chemistry principles. Its biodegradability and ecotoxicological impact are subjects of ongoing research, reflecting broader societal concerns about sustainable pharmaceuticals. These aspects are frequently searched in scientific databases, highlighting the compound’s relevance to contemporary debates.

In summary, N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(pyridin-4-ylsulfanyl)acetamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, therapeutic potential, and alignment with cutting-edge research trends make it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore its applications, this compound may pave the way for breakthroughs in targeted therapies and personalized medicine.